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Compound of Interest

Compound Name: Z-Gly-Pro-4MbetaNA

CAS No.: 201983-16-6

Cat. No.: B12328978

Get Quote

Executive Summary
Z-Gly-Pro-4MbetaNA (Z-Gly-Pro-4-methoxy-2-naphthylamide) is a fluorogenic substrate

primarily designed for the detection of Prolyl Endopeptidase (PEP), also known as Prolyl

Oligopeptidase (POP).

Crucial Cross-Reactivity Profile:

DPP-IV (CD26):NO Cross-Reactivity. The N-terminal Benzyloxycarbonyl (Z) protecting group

prevents recognition by Dipeptidyl Peptidase IV, which strictly requires a free N-terminal

amine.

FAP (Fibroblast Activation Protein):HIGH Cross-Reactivity. FAP possesses endopeptidase

activity similar to PEP and will hydrolyze this substrate.

"ZIP" (Z-Pro-prolinal Insensitive Peptidase):HIGH Cross-Reactivity. Serum peptidases that

are structurally related to FAP (e.g., Antiplasmin Cleaving Enzyme) will cleave this substrate.
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Recommendation: This substrate is the superior choice for histochemical localization of prolyl

endopeptidase activity due to the insolubility of its reaction product when coupled with

diazonium salts. For pure solution-phase kinetics, Z-Gly-Pro-AMC is often preferred for higher

quantum yield, provided FAP activity is masked with specific inhibitors.

Part 1: Technical Deep Dive & Specificity Landscape
The Structural Basis of Specificity
The specificity of Z-Gly-Pro-4MbetaNA is dictated by its N-terminal blocking group.

Understanding the "Lock and Key" mechanism of proline-specific peptidases is essential for

interpreting assay results.

PEP (Endopeptidase): Recognizes internal proline residues. It can accommodate the bulky

"Z" group (Benzyloxylcarbonyl) at the P3 position.

DPP-IV (Exopeptidase): Strictly recognizes N-terminal X-Pro dipeptides. The active site

contains Glu205 and Glu206 residues that must anchor a positively charged, free N-terminal

amino group. The "Z" group eliminates this charge and sterically hinders binding, rendering

Z-Gly-Pro-4MbetaNA inert to DPP-IV.

FAP (Endo/Exopeptidase): Unique among this family, FAP has both activities.[1] Its

endopeptidase domain can accommodate Z-blocked substrates, leading to signal generation

that mimics PEP.

Pathway Diagram: Substrate Fate & Inhibition
The following diagram illustrates the cleavage logic and how to use inhibitors to distinguish

between enzymes.
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Figure 1: Enzymatic cleavage pathways for Z-Gly-Pro-4MbetaNA. Note that DPP-IV is

structurally blocked from processing this substrate.

Part 2: Comparative Analysis of Alternatives
When selecting a substrate, the choice often lies between sensitivity (AMC) and localization

capability (4MbetaNA).
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Feature
Z-Gly-Pro-

4MbetaNA
Z-Gly-Pro-AMC Gly-Pro-AMC Z-Gly-Pro-pNA

Primary Target PEP / FAP PEP / FAP DPP-IV PEP

Detection Mode

Fluorometric (Ex

340/Em 425) or

Colorimetric

(post-coupling)

Fluorometric (Ex

380/Em 460)
Fluorometric

Colorimetric (Abs

410 nm)

Sensitivity High
Very High (Gold

Standard)
Very High Moderate

DPP-IV

Reactivity
Negligible Negligible High Negligible

FAP Reactivity Yes Yes

No (FAP prefers

Z-blocked for

endo activity)

Yes

Solubility

Moderate

(Requires

organic co-

solvent)

Good Good
Poor at high

conc.

Best Application
Histochemistry /

Tissue Staining

High-Throughput

Screening (HTS)

DPP-IV

Screening

Routine Kinetic

Assays

Why choose Z-Gly-Pro-4MbetaNA? While AMC has a higher quantum yield, the 4-methoxy-2-

naphthylamine released from Z-Gly-Pro-4MbetaNA can be coupled with diazonium salts (e.g.,

Fast Blue B) to form an insoluble red/violet precipitate. This makes it the only viable option for

visualizing PEP activity distribution in tissue sections (in situ enzymography).

Part 3: Experimental Protocols
Protocol A: Differentiating PEP vs. FAP Activity
(Solution Assay)
Since both enzymes cleave the substrate, you must use a subtractive method with the specific

inhibitor Z-Pro-prolinal.
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Reagents:

Buffer: 100 mM Potassium Phosphate, pH 7.4, 1 mM DTT, 0.5 mM EDTA.

Substrate Stock: 10 mM Z-Gly-Pro-4MbetaNA in DMSO.

Inhibitor: 10 µM Z-Pro-prolinal (Specific to PEP).

Procedure:

Preparation: Aliquot your enzyme sample (serum, lysate) into two sets of wells: Set A (Total)

and Set B (FAP-Only).

Inhibition:

Add buffer to Set A.

Add 10 µM Z-Pro-prolinal to Set B.

Incubate both sets at 37°C for 15 minutes.

Reaction: Add Z-Gly-Pro-4MbetaNA (Final conc: 200 µM) to all wells.

Measurement: Monitor fluorescence (Ex 340 nm / Em 425 nm) kinetically for 30 minutes.

Calculation:

Total Activity = Slope of Set A.

FAP Activity = Slope of Set B (Residual activity).

PEP Activity = (Slope A) - (Slope B).

Protocol B: Histochemical Localization (In Situ)
This protocol visualizes PEP activity in frozen tissue sections.

Reagents:
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Substrate Solution: 4 mg Z-Gly-Pro-4MbetaNA dissolved in 0.5 mL DMSO.

Coupling Agent: 10 mg Fast Blue B Salt dissolved in 10 mL 0.1 M Phosphate Buffer (pH 7.0).

Staining Mix: Combine Substrate Solution and Coupling Agent immediately before use. Filter

if necessary.

Procedure:

Sectioning: Cut 10 µm cryostat sections of fresh frozen tissue. Mount on charged slides.

Fixation: Briefly fix in cold acetone (-20°C) for 2 minutes. Air dry.

Incubation: Overlay sections with Staining Mix. Incubate at 37°C in a humidified chamber for

30–60 minutes.

Control: Pre-incubate a serial section with 10 µM Z-Pro-prolinal to confirm specificity.

Visualization: Rinse gently with PBS. Counterstain nuclei (e.g., Hematoxylin) if desired.

Mount in aqueous medium.

Result: PEP activity appears as a reddish-violet precipitate.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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